6-Methyl-4,7-diazaspiro[2.5]octan-8-one

• IUPAC Name: 6-methyl-4,7-diazaspiro[2.5]octan-8-one
• InChI: InChI=1S/C7H12N2O/c1-5-4-8-7(2-3-7)6(10)9-5/h5,8H,2-4H2,1H3,(H,9,10)
• InChI Key: HDMJGTOAFHCJSN-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC2(CC2)C(=O)N1
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

6-Methyl-4,7-diazaspiro[2.5]octan-8-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is also known by its chemical name, MK-801, and has been studied extensively for its pharmacological properties. MK-801 is a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor found in the central nervous system.

Scientific Research Applications

Cycloaddition Reactions and Derivatives Synthesis

Cycloaddition Reactions : A study highlighted the formation of two 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives through stereospecific [3+2] 1,3-cycloaddition reactions involving 3-methylene azetidin-2-ones as dipolarophiles with nitrones. This reaction showcases a method for constructing spirocyclic compounds, demonstrating the versatility of spirocyclic structures in synthetic organic chemistry (Chiaroni et al., 2000).

Dipeptide Synthons : Another research effort detailed the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate as a novel class of dipeptide synthons. This compound underwent expected reactions with carboxylic acids and thioacids, proving its utility in peptide synthesis and highlighting the role of spirocyclic compounds in the development of peptide building blocks (Suter et al., 2000).

Structural and Molecular Studies

Molecular Structure Analysis : Research on alaptide from synchrotron powder diffraction data revealed the molecular structure of a related spiro compound, showing two connected rings with specific conformations. This kind of structural analysis is crucial for understanding the physical and chemical properties of spirocyclic compounds, which can inform their applications in various fields (Rohlíček et al., 2010).

Anticonvulsant and Anticancer Activities

Anticonvulsant Properties : A study synthesized new 6-methyl-1-substituted-4,6-diazaspiro[2.4]heptane-5,7-diones and tested them for anticonvulsant activity. This research contributes to the understanding of spirocyclic compounds' potential in developing new therapeutic agents (He et al., 2010).

Anticancer and Antidiabetic Potential : The development of a novel series of spirothiazolidines analogs demonstrated significant anticancer activities against human breast carcinoma and liver carcinoma cell lines, as well as antidiabetic properties. This highlights the potential of spirocyclic compounds in the development of new treatments for chronic diseases (Flefel et al., 2019).